Cas no 51291-82-8 (1,2-Dihydro-5-methoxy-3H-1,2,4-triazol-3-one)

• Product Name: 1,2-Dihydro-5-methoxy-3H-1,2,4-triazol-3-one
• CAS No: 51291-82-8
• MF: C₃H₅N₃O₂
• MW: 115.090699911118
• CID: 368251
• PubChem ID: 135499741
• Update Time: 2025-09-26

1,2-Dihydro-5-methoxy-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-methoxy-
• 5-methoxy-1,2-dihydro-1,2,4-triazol-3-one
• 5-METHOXY-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 3-Methoxy-1,2,4-triazol-5(4H)-on
• 5-methoxy-1,2,4-triazol-3(2H)-one
• 5-Methoxy-1,2-dihydro-3H-1,2,4-triazol-3-one
• 5-methoxy-2,4-dihydro-[1,2,4]triazol-3-one
• AG-F-73411
• CTK1G9794
• CTK8I9584
• SureCN7106670
• 1,2-Dihydro-5-methoxy-3H-1,2,4-triazol-3-one
• 3H-1,2,4-TRIAZOL-3-ONE,1,2-DIHYDRO-5-METHOXY-
• B8JC3EL7NA
• 51291-82-8
• SCHEMBL7106670
• 3-methoxy-4,5-dihydro-1H-1,2,4-triazol-5-one
• DTXSID3074365
• AKOS006312270
• 5-Methoxy-1H-1,2,4-triazol-3(2H)-one
• ZDINYQOPDQBHQW-UHFFFAOYSA-N
• 3-methoxy-1,2,4-triazol-5(4H)-one

• Inchi： 1S/C3H5N3O2/c1-8-3-4-2(7)5-6-3/h1H3,(H2,4,5,6,7)
• InChI Key： ZDINYQOPDQBHQW-UHFFFAOYSA-N
• SMILES： O(C)C1=NNC(N1)=O

Computed Properties

• Exact Mass: 115.03825
• Monoisotopic Mass: 115.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 62.72